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Disclaimer: The following document is a representative technical guide. The compound "PT-91"
is a hypothetical substance used for illustrative purposes, and the data presented herein is
synthetically generated based on typical preclinical toxicity screening protocols.

Introduction

This guide provides a comprehensive overview of the preliminary toxicity screening of the novel
therapeutic candidate, PT-91. The objective of these initial studies is to characterize the safety
profile of PT-91 through a series of in vitro and in vivo assessments, identifying potential target
organ toxicities and establishing a preliminary therapeutic window. The data and protocols
outlined below are intended to support further non-clinical and clinical development of PT-91.

Executive Summary of Toxicological Findings

A battery of preliminary toxicity studies was conducted to evaluate the safety profile of PT-91. In
vitro assessments indicated a low potential for genotoxicity. In vivo studies in rodent models
established an acute toxicity profile and identified the liver as a potential target organ at high
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doses. The No-Observed-Adverse-Effect-Level (NOAEL) was determined in a 14-day
repeated-dose study.

In Vitro Toxicity Assessment
Cytotoxicity

Experimental Protocol: MTT Assay for Cell Viability

e Cell Culture: Human hepatoma (HepG2) cells were cultured in Dulbecco's Modified Eagle
Medium (DMEM) supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin,
and maintained at 37°C in a humidified atmosphere of 5% CO2.

o Compound Treatment: Cells were seeded in 96-well plates and treated with PT-91 at
concentrations ranging from 0.1 uM to 100 uM for 24 hours.

o MTT Assay: Following treatment, the medium was replaced with a fresh medium containing
0.5 mg/mL of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT). After a 4-
hour incubation, the formazan crystals were dissolved in dimethyl sulfoxide (DMSO).

o Data Analysis: The absorbance was measured at 570 nm using a microplate reader. Cell
viability was expressed as a percentage of the vehicle-treated control. The IC50 value (the
concentration at which 50% of cell viability is inhibited) was calculated using non-linear
regression analysis.

Data Summary: Cytotoxicity of PT-91 in HepG2 Cells
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Concentration (uM) Mean Cell Viability (%) Standard Deviation
0 (Vehicle) 100 5.2

0.1 98.5 4.8

1 95.2 51

10 88.7 6.3

50 521 7.9

100 254 55

IC50 (UM) 48.2

Genotoxicity

Experimental Protocol: Bacterial Reverse Mutation Assay (Ames Test)

» Bacterial Strains:Salmonella typhimurium strains TA98, TA100, TA1535, and TA1537, and
Escherichia coli strain WP2 uvrA were used.

o Metabolic Activation: The assay was performed with and without a metabolic activation
system (S9 fraction from Aroclor 1254-induced rat liver).

o Exposure: Bacterial strains were exposed to PT-91 at five different concentrations (0.5, 1.5,
5, 15, and 50 p g/plate ) in the presence and absence of the S9 mix.

e Scoring: The number of revertant colonies was counted after 48 hours of incubation at 37°C.
A positive result is defined as a dose-related increase in the number of revertants that is at
least twice the background count.

Data Summary: Ames Test for PT-91
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Bacterial Strain Metabolic Activation (S9) Result

TA98 - Negative
TA98 + Negative
TA100 - Negative
TA100 + Negative
TA1535 - Negative
TA1535 + Negative
TA1537 - Negative
TA1537 + Negative
WP2 uvrA - Negative
WP2 uvrA + Negative

In Vivo Toxicity Assessment
Acute Oral Toxicity

Experimental Protocol: Acute Oral Toxicity Study in Rats (OECD Guideline 423)

Animal Model: Female Sprague-Dawley rats (8-10 weeks old) were used.

e Dosing: A single oral dose of PT-91 was administered by gavage. The study followed a
seqguential dosing approach starting at 300 mg/kg.

o Observation: Animals were observed for clinical signs of toxicity and mortality for 14 days.
Body weight was recorded at the beginning and end of the study.

o Necropsy: At the end of the observation period, all animals were euthanized and subjected to
a gross necropsy.

Data Summary: Acute Oral Toxicity of PT-91 in Rats
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Dose (mg/kg) Number of Animals  Mortality Clinical Signs

300 3 0/3 No significant signs
2000 3 1/3 Lethargy, piloerection
LD50 (mg/kg) > 2000

14-Day Repeated-Dose Oral Toxicity

Experimental Protocol: 14-Day Repeated-Dose Study in Mice

Animal Model: C57BL/6 mice (male and female, 6-8 weeks old) were used.

Dosing: PT-91 was administered daily via oral gavage for 14 consecutive days at doses of 0,
50, 150, and 500 mg/kg/day.

Parameters Monitored: Clinical signs, body weight, food and water consumption were

monitored daily.

Clinical Pathology: On day 15, blood samples were collected for hematology and clinical

chemistry analysis.

Histopathology: Major organs were collected, weighed, and subjected to histopathological

examination.

Data Summary: Key Findings from 14-Day Repeated-Dose Study
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Parameter

50 mgl/kg/day

150 mgl/kg/day 500 mgl/kg/day

Body Weight Change

No significant change

No significant change Slight decrease (~5%)

ALT (Alanine

Aminotransferase)

No significant change

Mild elevation Significant elevation

AST (Aspartate

Aminotransferase)

No significant change

Mild elevation Significant elevation

Liver Histopathology

No significant findings

o ) Moderate centrilobular
Minimal centrilobular
hypertrophy and
hypertrophy ] )
single-cell necrosis

NOAEL (mg/kg/day)

50
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Caption: Overview of the preliminary toxicity screening workflow for PT-91.
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Caption: Postulated signaling pathway for PT-91-induced hepatotoxicity at high doses.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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